Cas no 942010-77-7 (N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide
• CAS No: 942010-77-7
• MF: C₂₂H₂₇FN₂O₅
• MW: 418.4586
• CID: 5461020
• Update Time: 2025-07-15

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)-2-morpholin-4-ylethyl]-3,4,5-trimethoxybenzamide
• N-(2-(4-fluorophenyl)-2-morpholinoethyl)-3,4,5-trimethoxybenzamide
• N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide

• InChI Key： VNPWLYUYPBSKCU-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])N([H])C(C1C([H])=C(C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])=O)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 512
• XLogP3: 2.4
• Topological Polar Surface Area: 69.3

Additional information on N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide

Introduction to N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide (CAS No. 942010-77-7)

N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide, identified by its CAS number 942010-77-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural features of this molecule, particularly its fluorophenyl and morpholinyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The molecular structure of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide consists of a benzamide core substituted with three methoxy groups at the 3, 4, and 5 positions. The presence of a 4-fluorophenyl group at the 2-position introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in many pharmaceutical compounds. Additionally, the morpholin-4-yl group at the 2-position adds another layer of complexity to the molecule, potentially influencing its solubility and bioavailability.

In recent years, there has been a growing interest in the development of novel molecules that target various therapeutic areas. N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide has been investigated for its potential role in modulating biological pathways associated with inflammation, pain management, and neurodegenerative diseases. The benzamide moiety is a well-known pharmacophore that has been extensively studied for its ability to interact with biological targets such as enzymes and receptors.

One of the most compelling aspects of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide is its structural diversity. The combination of fluorine and morpholine substituents provides a unique chemical profile that may confer advantages over existing therapeutic agents. This compound has been synthesized through multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The synthesis involves careful control of reaction conditions to ensure high yield and purity.

The pharmacological properties of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide have been explored in both in vitro and in vivo studies. These studies have revealed potential mechanisms of action that could make this compound a valuable candidate for further development. For instance, preliminary data suggest that this molecule may interact with specific enzymes involved in pain signaling pathways. This interaction could lead to the development of new treatments for chronic pain conditions.

The role of fluorine atoms in pharmaceutical compounds is well-documented. Fluorine can enhance the metabolic stability of molecules by preventing hydrolysis and oxidation. In the case of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide, the fluorine atom at the 4-fluorophenyl group may contribute to its stability under physiological conditions. This stability is crucial for ensuring that the compound remains effective throughout its intended use.

Morpholine derivatives are another class of compounds that have shown promise in pharmaceutical applications. The morpholinyl group in N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide may enhance solubility and improve oral bioavailability. These properties are essential for developing drugs that can be administered orally and absorbed efficiently by the body.

The synthesis of N-2-(4-fluorophenyl)-2-(morpholin-4-yl)ethyl-3,4,5-trimethoxybenzamide involves several key steps that require precise control over reaction conditions. One critical step is the introduction of the fluorine atom into the phenyl ring. This step often involves halogenation reactions followed by nucleophilic substitution to achieve high selectivity and yield. The subsequent steps involve introducing the morpholinyl group and protecting groups to prevent unwanted side reactions.

In conclusion, N-2-(4-fluorophenyl)-2-(morpholin-4-yilethyl)-3,4,5-trimethoxybenzamide (CAS No. 942010-777) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this molecule, it is likely that N->